dimethyl 1H-indole-2,6-dicarboxylate
Overview
Description
Dimethyl 1H-indole-2,6-dicarboxylate is a chemical compound with the CAS Number: 881040-29-5 . It has a molecular weight of 233.22 and its IUPAC name is dimethyl 1H-indole-2,6-dicarboxylate .
Molecular Structure Analysis
The molecular formula of dimethyl 1H-indole-2,6-dicarboxylate is C12H11NO4 . The InChI code is 1S/C12H11NO4/c1-16-11(14)8-4-3-7-5-10(12(15)17-2)13-9(7)6-8/h3-6,13H,1-2H3 .Chemical Reactions Analysis
As mentioned in the Synthesis Analysis, indole derivatives like dimethyl 1H-indole-2,6-dicarboxylate can undergo [4+2] cycloaddition reactions . These reactions are particularly suited for inverse electron demand Diels–Alder reactions .Physical And Chemical Properties Analysis
Dimethyl 1H-indole-2,6-dicarboxylate is a solid at room temperature . It should be stored in a dark place, sealed in dry, at room temperature .Scientific Research Applications
Synthesis of Alkaloid Derivatives
Dimethyl 1H-indole-2,6-dicarboxylate serves as a key precursor in the synthesis of indole alkaloids. These alkaloids are significant due to their presence in natural products and drugs. The indole moiety is crucial in cell biology and the treatment of various disorders .
Anticancer Research
Indole derivatives, including dimethyl 1H-indole-2,6-dicarboxylate, have been studied for their potential in treating cancer cells. Their ability to interact with biological systems makes them candidates for developing novel anticancer therapies .
Antimicrobial Applications
The structural framework of dimethyl 1H-indole-2,6-dicarboxylate allows for the exploration of antimicrobial properties. Research has focused on utilizing these compounds to combat a range of microbial infections .
Multicomponent Reactions
In organic chemistry, dimethyl 1H-indole-2,6-dicarboxylate is used in multicomponent reactions to synthesize various heterocyclic compounds. These reactions are valuable for creating complex molecules with potential pharmaceutical applications .
Mass Spectral Analysis
The compound is also used in mass spectral analysis to confirm molecular weights and infer potential fragmentation patterns. This provides structural insights that are essential in chemical research and development .
Molecular Docking Studies
Dimethyl 1H-indole-2,6-dicarboxylate derivatives are utilized in molecular docking studies to predict how small molecules, such as drugs or compounds, will interact with a target, like an enzyme or receptor. This is particularly useful in the design of anti-HIV medications .
Safety and Hazards
Mechanism of Action
Target of Action
Dimethyl 1H-indole-2,6-dicarboxylate is a derivative of indole, a significant heterocyclic system in natural products and drugs . Indole derivatives are known to bind with high affinity to multiple receptors, playing a crucial role in cell biology . .
Mode of Action
Indole derivatives are known to interact with their targets, causing various changes that contribute to their biological activities . These interactions can lead to the treatment of various disorders, including cancer and microbial infections .
Biochemical Pathways
Indole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that indole derivatives may affect multiple biochemical pathways.
Result of Action
Given the broad spectrum of biological activities associated with indole derivatives , it can be inferred that the compound may have diverse molecular and cellular effects.
properties
IUPAC Name |
dimethyl 1H-indole-2,6-dicarboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4/c1-16-11(14)8-4-3-7-5-10(12(15)17-2)13-9(7)6-8/h3-6,13H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WBAMUOTUHSKBPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=C(C=C1)C=C(N2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30405847 |
Source
|
| Record name | dimethyl 1H-indole-2,6-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30405847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
881040-29-5 |
Source
|
| Record name | dimethyl 1H-indole-2,6-dicarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30405847 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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